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Compound of Interest

Compound Name: Diallyl isophthalate

Cat. No.: B087104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diallyl isophthalate (DAIP) is a monomer utilized in the production of thermosetting resins,

polymers, and composite materials due to its ability to enhance thermal stability, mechanical

strength, and chemical resistance.[1] This guide provides an in-depth overview of the safety,

hazards, and handling procedures for diallyl isophthalate to ensure its safe use in research

and development settings.

Physicochemical and Toxicological Data
The following tables summarize the key physical, chemical, and toxicological properties of

diallyl isophthalate.

Table 1: Physical and Chemical Properties of Diallyl
Isophthalate
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Property Value Source

Chemical Formula C₁₄H₁₄O₄ PubChem

Molecular Weight 246.26 g/mol PubChem[2]

CAS Number 1087-21-4 PubChem[2]

Appearance

Colorless to slightly yellow,

odorless liquid or white powder

(prepolymer)

PubChem[2], Benchchem[3]

Density 1.256 g/cm³ at 25°C Benchchem[3]

Melting Point -3°C ChemicalBook

Boiling Point 176-177°C at 5 mmHg ChemicalBook

Flash Point 163°C ChemicalBook

Water Solubility 33.8 mg/L at 25°C ChemicalBook

Solubility
Soluble in acetone, benzene,

chloroform, and THF
Benchchem[3]

Vapor Pressure 0.155 Pa at 25°C ChemicalBook

Refractive Index 1.5230-1.5270 ChemicalBook

Table 2: Acute Toxicity Data for Diallyl Isophthalate
Test Species Route Value Source

LD50

Mammal

(species

unspecified)

Oral 1700 mg/kg ChemicalBook[4]

LD50 Mouse Intraperitoneal > 62.5 mg/kg PubChem[2]

Hazard Identification and Classification
Diallyl isophthalate is classified as harmful if swallowed and causes skin and serious eye

irritation.[5][6]
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Table 3: GHS Hazard Classification for Diallyl
Isophthalate

Hazard Class Hazard Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the aquatic

environment, acute hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Source: PubChem[2]

Experimental Protocols for Toxicological
Assessment
Detailed experimental protocols for diallyl isophthalate are not readily available in the public

domain. However, the toxicological profile is often informed by studies on the closely related

isomer, diallyl phthalate (DAP). The following are descriptions of the methodologies for key

experiments based on standard guidelines and summaries from assessment reports on DAP.

Skin Irritation
The skin irritation potential is typically assessed in rabbits according to OECD Guideline 404. In

a study on diallyl phthalate, the following methodology was used:

Test System: Albino rabbits.
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Procedure: A 0.5 mL dose of the test substance is applied to a small area of shaved skin and

covered with a gauze patch. The patch is secured with tape and left in place for a specified

period, typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The severity of the reactions is scored.

Results for Diallyl Phthalate: Studies on DAP showed it to have little or no skin irritation

potential in rabbits.[7]

Eye Irritation
Eye irritation potential is generally evaluated in rabbits following OECD Guideline 405. The

methodology for a study on diallyl phthalate is summarized below:

Test System: Albino rabbits.

Procedure: A 0.1 mL volume of the undiluted test substance is instilled into one eye of each

animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation.

Results for Diallyl Phthalate: Diallyl phthalate was found to be non-irritating to rabbit eyes.[7]

Skin Sensitization
The potential to cause skin sensitization can be assessed using the mouse Local Lymph Node

Assay (LLNA) as described in OECD Guideline 429. A study on diallyl phthalate utilized this

method:

Test System: CBA/CaBkl mice.[7]

Procedure: The test substance, dissolved in a suitable vehicle (e.g., acetone/olive oil), is

applied to the dorsal surface of the ears of the mice for three consecutive days.[7] A control

group is treated with the vehicle alone. On day 6, a solution of ³H-methyl thymidine is

injected intravenously, and the animals are sacrificed a few hours later.
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Endpoint: The draining auricular lymph nodes are excised, and the proliferation of

lymphocytes is measured by the incorporation of ³H-methyl thymidine. A stimulation index

(SI) is calculated by comparing the proliferation in the test group to the control group. An SI

of 3 or greater is considered a positive result.

Results for Diallyl Phthalate: Diallyl phthalate produced a positive response in the mouse

LLNA, indicating it is a skin sensitizer.[7]

Mutagenicity
The mutagenic potential of diallyl isophthalate can be evaluated using the bacterial reverse

mutation assay (Ames test), following OECD Guideline 471.

Test System: Strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and

Escherichia coli (e.g., WP2 uvrA).

Procedure: The test substance, with and without metabolic activation (S9 mix), is incubated

with the bacterial strains. The number of revertant colonies (colonies that have regained the

ability to grow in the absence of a specific amino acid) is counted.

Results for Diallyl Phthalate: In vitro studies on DAP showed it to be weakly mutagenic in

one bacterial strain in the presence of metabolic activation, but it was negative in the majority

of bacterial assays.[7] In vivo mutagenicity studies on DAP were generally negative.[7]

Safe Handling and Storage
Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling diallyl isophthalate:

Eye Protection: Chemical safety goggles or a face shield are required.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[5] Gloves

must be inspected before use and disposed of properly.[8]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[6]
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Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of vapor or mist.[6]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[5][6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

The following diagram illustrates the logical workflow for the safe handling of diallyl
isophthalate.
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Risk Assessment

Identify Hazards
(Irritant, Sensitizer, Harmful) Review Safety Data Sheet

Implement Engineering Controls Use Personal Protective Equipment

Use Chemical Fume Hood Ensure Good Ventilation Safe Handling Procedures Gloves Safety Goggles/Face Shield Lab Coat

Avoid Skin/Eye Contact Avoid Inhalation of Vapors No Eating, Drinking, Smoking Proper Storage Emergency Procedures Waste Disposal

Cool, Dry, Well-VentilatedAway from Incompatibles Spill ResponseExposure Response Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of diallyl isophthalate.

First Aid Measures
In case of exposure to diallyl isophthalate, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[5][6]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[5]

[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[5][6]

Fire and Explosion Hazards
Diallyl isophthalate is combustible.

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5][8]

Hazardous Combustion Products: Burning may produce carbon oxides.[8]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.[5] Avoid breathing vapors, mist, or gas.[8]

Environmental Precautions: Prevent the substance from entering drains.[8]

Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal.[3] For larger spills, dike the area to

prevent spreading.

Environmental Hazards
Diallyl isophthalate is considered very toxic to aquatic life, with long-lasting effects.[2] It

should not be released into the environment.[4]

Disposal Considerations
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Dispose of diallyl isophthalate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[9] Do not allow it to enter waterways.

Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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